N~2~-(2-chlorophenyl)-N~1~-cyclopropyl-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(2-chloro-N-methylsulfonylanilino)-N-cyclopropylacetamide
• InChI: InChI=1S/C12H15ClN2O3S/c1-19(17,18)15(8-12(16)14-9-6-7-9)11-5-3-2-4-10(11)13/h2-5,9H,6-8H2,1H3,(H,14,16)
• InChI Key: YZTVXHVMUIBJPF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)NC1CC1)C2=CC=CC=C2Cl
• Molecular Formula: C12H15ClN2O3S
• Molecular Weight: 302.78 g/mol

Description

N~2~-(2-chlorophenyl)-N~1~-cyclopropyl-N~2~-(methylsulfonyl)glycinamide, also known as MK-677, is a selective agonist of the ghrelin receptor. It is a non-peptide growth hormone secretagogue that stimulates the release of growth hormone from the pituitary gland. MK-677 has been studied for its potential therapeutic applications in the treatment of various conditions, including growth hormone deficiency, osteoporosis, and sarcopenia.

Mechanism of Action

N~2~-(2-chlorophenyl)-N~1~-cyclopropyl-N~2~-(methylsulfonyl)glycinamide works by stimulating the release of growth hormone from the pituitary gland. It does this by binding to the ghrelin receptor, which is located in the hypothalamus. Activation of the ghrelin receptor leads to an increase in the production and release of growth hormone, which in turn promotes the growth and repair of tissues throughout the body.
Biochemical and Physiological Effects:
In addition to its effects on growth hormone release, this compound has been shown to have a number of other biochemical and physiological effects. It has been shown to increase insulin-like growth factor 1 (IGF-1) levels, which is a key mediator of the effects of growth hormone. This compound has also been shown to increase bone mineral density, muscle mass, and muscle strength. It may also have neuroprotective effects, as it has been shown to improve cognitive function in elderly adults.

Advantages and Limitations for Lab Experiments

N~2~-(2-chlorophenyl)-N~1~-cyclopropyl-N~2~-(methylsulfonyl)glycinamide has several advantages for use in laboratory experiments. It is a non-peptide compound, which makes it easier to synthesize and administer than peptide-based growth hormone secretagogues. It also has a longer half-life than other growth hormone secretagogues, which means that it can be administered less frequently. However, there are also limitations to the use of this compound in laboratory experiments. Its effects on growth hormone release are dose-dependent, and it may have different effects in different species. Additionally, the long-term effects of this compound on growth hormone levels and other physiological parameters are not well understood.

Future Directions

There are several future directions for research on N~2~-(2-chlorophenyl)-N~1~-cyclopropyl-N~2~-(methylsulfonyl)glycinamide. One area of interest is its potential to treat conditions such as osteoporosis and sarcopenia, which are associated with age-related declines in muscle and bone mass. Another area of interest is its potential to improve cognitive function in elderly adults. Further research is also needed to determine the optimal dosing regimen for this compound, as well as its long-term effects on growth hormone levels and other physiological parameters.

Synthesis Methods

The synthesis of N~2~-(2-chlorophenyl)-N~1~-cyclopropyl-N~2~-(methylsulfonyl)glycinamide involves the reaction of 2-chloro-5-nitrobenzonitrile with cyclopropylamine to form 2-chloro-5-(cyclopropylamino)benzonitrile. This intermediate is then reacted with methylsulfonyl chloride to form N~2~-(2-chloro-5-(cyclopropylamino)phenyl)-N~1~-methylsulfonylpropane-1,2-diamine. The final step involves the reaction of this intermediate with glycine to form this compound.

Scientific Research Applications

N~2~-(2-chlorophenyl)-N~1~-cyclopropyl-N~2~-(methylsulfonyl)glycinamide has been extensively studied for its potential therapeutic applications. It has been shown to increase lean body mass and bone mineral density in elderly adults, and to improve muscle strength and physical function in patients with hip fracture. This compound has also been studied for its potential to treat growth hormone deficiency, as it has been shown to increase growth hormone levels in both healthy adults and adults with growth hormone deficiency.